Cas no 2002640-45-9 (2-(3-methyl-2-oxoimidazolidin-1-yl)ethane-1-sulfonyl chloride)

• Product Name: 2-(3-methyl-2-oxoimidazolidin-1-yl)ethane-1-sulfonyl chloride
• CAS No: 2002640-45-9
• MF: C₆H₁₁ClN₂O₃S
• MW: 226.681139230728
• CID: 6220883
• PubChem ID: 165870316
• Update Time: 2025-06-15

2-(3-methyl-2-oxoimidazolidin-1-yl)ethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(3-methyl-2-oxoimidazolidin-1-yl)ethane-1-sulfonyl chloride
• EN300-1120656
• 2002640-45-9

• Inchi： 1S/C6H11ClN2O3S/c1-8-2-3-9(6(8)10)4-5-13(7,11)12/h2-5H2,1H3
• InChI Key： LECCFMUYPYUPNG-UHFFFAOYSA-N
• SMILES： ClS(CCN1C(N(C)CC1)=O)(=O)=O

Computed Properties

• Exact Mass: 226.0178911g/mol
• Monoisotopic Mass: 226.0178911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 66.1Ų

Additional information on 2-(3-methyl-2-oxoimidazolidin-1-yl)ethane-1-sulfonyl chloride

Introduction to 2-(3-methyl-2-oxoimidazolidin-1-yl)ethane-1-sulfonyl chloride (CAS No. 2002640-45-9)

2-(3-methyl-2-oxoimidazolidin-1-yl)ethane-1-sulfonyl chloride is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2002640-45-9, is a key intermediate in the synthesis of various bioactive molecules. Its structural features, particularly the presence of a sulfonyl chloride group and an imidazolidinone moiety, make it a versatile building block for drug discovery and development. The compound’s reactivity and functional properties have positioned it as a valuable tool in the creation of novel therapeutic agents targeting diverse biological pathways.

The imidazolidinone ring in 2-(3-methyl-2-oxoimidazolidin-1-yl)ethane-1-sulfonyl chloride contributes to its chemical versatility, enabling it to participate in a wide range of synthetic transformations. This structural motif is well-documented for its role in enhancing binding affinity and selectivity in drug candidates. Recent studies have highlighted the potential of imidazolidinone derivatives as scaffolds for small-molecule inhibitors, particularly in the context of enzyme inhibition and receptor binding. The sulfonyl chloride functionality further extends its utility by providing a reactive site for nucleophilic substitution reactions, facilitating the introduction of additional pharmacophores or modifications.

In the realm of pharmaceutical research, 2-(3-methyl-2-oxoimidazolidin-1-yl)ethane-1-sulfonyl chloride has been explored as a precursor in the development of compounds with antimicrobial and anti-inflammatory properties. The combination of the imidazolidinone core with the sulfonyl chloride group allows for fine-tuning of physicochemical properties such as solubility, permeability, and metabolic stability—critical factors in drug design. Emerging research indicates that derivatives of this compound exhibit promising activity against bacterial pathogens by interfering with essential metabolic pathways. This aligns with the growing need for novel antibiotics to combat rising antibiotic resistance.

Moreover, the structural framework of 2-(3-methyl-2-oxoimidazolidin-1-yl)ethane-1-sulfonyl chloride has been leveraged in the design of molecules targeting neurological disorders. The imidazolidinone scaffold is known to interact with specific neurotransmitter receptors, offering potential applications in treating conditions such as epilepsy and neurodegenerative diseases. Preclinical studies have demonstrated that certain analogs derived from this compound can modulate receptor activity without significant off-target effects. This underscores the importance of 2-(3-methyl-2-oxoimidazolidin-1-yl)ethane-1-sulfonyl chloride as a lead compound for further medicinal chemistry optimization.

The synthesis of 2-(3-methyl-2-oxoimidazolidin-1-yl)ethane-1-sulfonyl chloride involves multi-step organic reactions that highlight its synthetic accessibility while maintaining high purity standards. Advanced synthetic methodologies, including catalytic processes and asymmetric transformations, have been employed to enhance yield and enantioselectivity. These advancements are crucial for scaling up production and ensuring consistency in pharmaceutical applications. The compound’s stability under various storage conditions further enhances its practicality as an industrial intermediate, reducing concerns related to degradation during handling or transport.

From a computational chemistry perspective, virtual screening and molecular docking studies have been instrumental in identifying promising derivatives of 2-(3-methyl-2-oxoimidazolidin-1-y)ethane 1-sulfonyl chlo ride. These computational approaches allow researchers to predict binding interactions with biological targets with high precision, expediting the drug discovery pipeline. The integration of machine learning algorithms has further refined these predictions by analyzing large datasets of known bioactive compounds. Such innovations are transforming how new drugs are designed, making compounds like 2-(3-methyl 2 oxoimidazolidin 1 y l )ethane 1 sulfonyl chlo ride more accessible for therapeutic development.

The role of CAS No. 2002640 45 9 in academic research cannot be overstated. It serves as a reference point for scientists investigating novel heterocyclic compounds and their applications in medicine. Collaborative efforts between academia and industry have led to numerous patents filed on derivatives synthesized from this core structure. These patents reflect the growing recognition of 2-(3-methyl - 2 oxoimidazolidin - 1 - y l ) ethane - 1 sulfonyl chlo r ide as a cornerstone in modern medicinal chemistry research.

Future directions in the study of this compound include exploring its potential as a prodrug or a component in combination therapies. Prodrug strategies leverage bioreversible chemical modifications to enhance delivery or absorption, which could significantly improve therapeutic outcomes when using derivatives derived from CAS No. 2002640 -45 -9 . Additionally, combination therapies involving multiple active ingredients may synergize their effects while minimizing side effects—a critical consideration given today’s emphasis on personalized medicine approaches.

In conclusion, 2 -(3 - methyl - 2 oxoimidazoli d ine - 1 - y l ) etha ne - 1 sul fon y l chlo r ide ( CAS No .2002640 -45 -9) represents an exciting advancement in pharmaceutical chemistry with far-reaching implications for drug development across multiple therapeutic areas . Its unique structural attributes , coupled with ongoing research efforts , position it as one o fthe most promising intermediates o fthis generation . As scientific understanding evolves , so too will our ability to harness its potential fully , ultimately benefiting patients worldwide through safer , more effective treatments .